Cas no 58403-03-5 (2-(2-Chlorophenoxy)ethanimidamide Hydrochloride)

• Product Name: 2-(2-Chlorophenoxy)ethanimidamide Hydrochloride
• CAS No: 58403-03-5
• MF: C₈H₁₀Cl₂N₂O
• MW: 221.08379983902
• MDL: MFCD00173805
• CID: 374899
• PubChem ID: 2745914
• Update Time: 2025-06-14

2-(2-Chlorophenoxy)ethanimidamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chlorophenoxy)acetimidamide hydrochloride
• 2-(2-Chloro-phenoxy)-acetamidine hydrochloride
• 2-(2-Chlorophenoxy)ethanimidamide hydrochloride
• 2-(Chlorophenoxy)Ethanimidamide Hydrochloride
• Ethanimidamide,2-(2-chlorophenoxy)-, hydrochloride (1:1)
• 2-((5(6)-TETRAMETHYLRHODAMINE)CARBOXYLIC ACID N-HYDROXYSUCCINIMIDE ESTER
• 2-(2-Chlorophenoxy)acetamide hydrochloride
• 2-(2-Chlorophenoxy)acetamidine Hydrochloride
• 2-(2-chlorophenoxy)ethanamidine,chloride
• 2-(2-Chlorophenoxy)ethanimidamide monohydrochloride
• Ethanimidamide,2-(2-chlorophenoxy)-,monohydrochloride
• DTXSID20207115
• TS-03160
• FT-0608448
• Ethanimidamide, 2-(2-chlorophenoxy)-, monohydrochloride
• AKOS015846125
• 2-(2-Chlorophenoxy)ethanimidamide, HCl
• 2-(2-Chlorophenoxy)acetimidamidehydrochloride
• SY003969
• 58403-03-5
• 2-Chlorophenoxyacetamidine hydrochloride
• AC-7101
• 2-(2-chlorophenoxy)ethanimidamide;hydrochloride
• 2-(2-CHLOROPHENOXY)ACETAMIDINE HCL
• MFCD00173805
• DB-053202
• 2-(2-Chloro-phenoxy)acetamidine hydrochloride
• 2-(2-Chlorophenoxy)ethanimidamide Hydrochloride

• MDL： MFCD00173805
• Inchi： 1S/C8H9ClN2O.ClH/c9-6-3-1-2-4-7(6)12-5-8(10)11;/h1-4H,5H2,(H3,10,11);1H
• InChI Key： WPWKAEFYVGWTAE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OCC(=N)N.Cl

Computed Properties

• Exact Mass: 220.01700
• Monoisotopic Mass: 220.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Melting Point: 165-167°C
• Boiling Point: 303.6℃ at 760 mmHg
• PSA: 59.10000
• LogP: 3.25680

2-(2-Chlorophenoxy)ethanimidamide Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 2-(2-Chlorophenoxy)ethanimidamide Hydrochloride

Comprehensive Overview of 2-(2-Chlorophenoxy)ethanimidamide Hydrochloride (CAS No. 58403-03-5)

2-(2-Chlorophenoxy)ethanimidamide Hydrochloride (CAS No. 58403-03-5) is a specialized organic compound with a wide range of applications in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, features a chlorophenoxy moiety linked to an ethanimidamide group, which is protonated as a hydrochloride salt. Its unique structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents and crop protection chemicals.

The growing interest in 2-(2-Chlorophenoxy)ethanimidamide Hydrochloride is driven by its potential role in addressing current challenges in drug discovery and sustainable agriculture. Researchers are exploring its utility in designing enzyme inhibitors and receptor modulators, topics frequently searched in academic and industrial databases. With the rise of precision medicine and green chemistry, this compound has garnered attention for its compatibility with environmentally friendly synthesis protocols, aligning with the global push for sustainable chemical processes.

From a structural perspective, the chlorophenoxy group in CAS 58403-03-5 contributes to its lipophilicity, enhancing membrane permeability—a critical factor in drug bioavailability. Meanwhile, the ethanimidamide hydrochloride moiety offers reactive sites for further derivatization, making it a versatile building block in medicinal chemistry. Recent publications highlight its use in developing antimicrobial agents, a hot topic given the escalating demand for new antibiotics amid rising antimicrobial resistance (AMR).

In agrochemical applications, 2-(2-Chlorophenoxy)ethanimidamide Hydrochloride has shown promise as a precursor for plant growth regulators and pest control agents. As climate change intensifies pest pressures, the agricultural sector seeks innovative solutions, and this compound’s mechanism of action—targeting specific metabolic pathways—resonates with the trend toward selective pesticide development. Searches for low-toxicity crop protectants and biodegradable agrochemicals often intersect with studies involving this chemical.

Quality control of 58403-03-5 is paramount, with analytical techniques like HPLC and mass spectrometry ensuring purity standards. The compound’s stability under various pH conditions and solubility profiles are frequently studied parameters, reflecting user queries about storage conditions and formulation compatibility. Regulatory compliance, particularly concerning REACH and FDA guidelines, further underscores its safe handling in industrial settings.

Future research directions for 2-(2-Chlorophenoxy)ethanimidamide Hydrochloride may explore its synergy with nanocarrier systems for targeted drug delivery or its incorporation into smart fertilizers. These areas align with trending searches on nanotechnology in medicine and sustainable farming. As synthetic methodologies advance, greener catalytic routes for its production could enhance its market appeal, addressing the demand for eco-friendly intermediates.

In summary, CAS 58403-03-5 represents a multifaceted compound bridging pharmaceutical innovation and agricultural sustainability. Its structural features and adaptable chemistry position it as a key player in addressing contemporary scientific and industrial needs, from combating drug-resistant pathogens to enabling climate-resilient agriculture—topics dominating scholarly and commercial discourse today.